Cas no 1509873-24-8 (1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1509873-24-8
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 5180638
• PubChem ID: 96739060
• Update Time: 2025-10-05

1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Thiazol-5-ylcyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-(5-thiazolyl)-
• 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C7H7NO2S/c9-6(10)7(1-2-7)5-3-8-4-11-5/h3-4H,1-2H2,(H,9,10)
• InChI Key： IMFRNNPCGFBGKW-UHFFFAOYSA-N
• SMILES： C1(C2SC=NC=2)(C(O)=O)CC1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 360.8±25.0 °C at 760 mmHg
• Flash Point: 172.0±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1509873-24-8)

1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1509873-24-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclopropane moiety linked to a thiazole ring, presents a unique structural framework that has been explored for its potential biological activities and synthetic utility. The cyclopropane ring is known for its strained three-membered structure, which often enhances the metabolic stability and binding affinity of molecules, while the thiazole scaffold is a common pharmacophore found in numerous bioactive natural products and drug candidates.

The structural combination of these two heterocyclic systems makes 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid a promising candidate for further investigation in medicinal chemistry. The compound’s molecular architecture suggests potential interactions with biological targets, particularly enzymes and receptors involved in key metabolic pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, which has facilitated the design of more targeted derivatives.

In the context of modern drug discovery, the synthesis of 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has been optimized using state-of-the-art methodologies to ensure high yield and purity. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been particularly effective in constructing the complex thiazole-cyclopropane linkage. These synthetic approaches not only enhance efficiency but also allow for the introduction of diverse functional groups, enabling the creation of a library of analogs for screening purposes.

One of the most compelling aspects of 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid is its potential application in the development of novel therapeutic agents. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The cyclopropane ring’s ability to modulate enzyme conformational dynamics has been hypothesized to contribute to its pharmacological effects. Additionally, the thiazole moiety’s presence suggests possible interactions with nucleophilic sites on biological targets, further enhancing its drug-like properties.

The exploration of 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has also been extended to agrochemical applications. Given its structural complexity and biological relevance, this compound has been investigated as a precursor for designing novel pesticides and herbicides. The cyclopropane scaffold’s stability under environmental conditions makes it an attractive feature for agrochemical formulations, where long-lasting activity is often desired. Furthermore, the thiazole ring’s natural occurrence in many bioactive compounds suggests that it may interact favorably with biological systems relevant to plant protection.

Recent research has also highlighted the role of 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid in materials science. Its unique molecular structure has been exploited in the development of functional materials with applications ranging from organic electronics to catalysis. The compound’s ability to undergo reversible chemical transformations has made it a candidate for designing smart materials that can respond to external stimuli such as light or pH changes. These applications underscore the versatility of this molecule beyond traditional pharmaceuticals.

The future direction of research on 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid is likely to focus on expanding its chemical space through innovative synthetic strategies. Techniques such as directed evolution and DNA-encoded libraries are being employed to discover new derivatives with enhanced potency and selectivity. Additionally, advances in biocatalysis have opened up possibilities for enantioselective synthesis, which is crucial for developing chiral drugs with improved pharmacokinetic profiles.

In conclusion, 1-(1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1509873-24-8) represents a structurally intriguing compound with broad applications across multiple scientific disciplines. Its unique combination of a cyclopropane ring and a thiazole moiety positions it as a valuable scaffold for drug discovery, agrochemical development, and materials science. As research continues to uncover new synthetic methods and biological activities associated with this molecule, 1-(1,3-thiazol-5 -yl)cyclopropane - 1 - carboxylic acid is poised to make significant contributions to science and industry.